Cas no 3696-22-8 (1-(4-Nitrophenyl)-2-thiourea)

1-(4-Nitrophenyl)-2-thiourea structure

Product Name:1-(4-Nitrophenyl)-2-thiourea

CAS No:3696-22-8

MF:C₇H₇N₃O₂S

MW:197.214379549026

MDL:MFCD00007304

CID:84841

PubChem ID:253661142

Update Time:2025-04-18

1-(4-Nitrophenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

- 1-(4-nitrophenyl)-2-thiourea
- 4-Nitrophenylthiourea
- (4-Nitrophenyl)thiourea
- N-(4-Nitrophenyl)thiourea
- 1-(4-nitrophenyl)thiourea
- (p-Nitrophenyl)thiourea
- Thiourea, (4-nitrophenyl)-
- BLYAANPIHFKKMQ-UHFFFAOYSA-N
- N-(P-Nitrophenyl)Thiourea
- NSC61006
- (4-nitro-phenyl)-thiourea
- N-(4-Nitrophenyl)thiourea #
- 1-(p-Nitrophenyl)-2-thiourea
- 1-(4-ni-trophenyl)-2-thiourea
- 1789AE
- A
- SCHEMBL147358
- AI3-19634
- 3696-22-8
- SCHEMBL10741149
- MFCD00007304
- BS-42221
- EINECS 223-021-9
- 425KZE7SGN
- Thiourea, N-(4-nitrophenyl)-
- EN300-50591
- NSC-61006
- CS-0287154
- DTXSID40190454
- T72375
- AKOS005206873
- FT-0619292
- NS00030132
- NSC 61006
- A823482
- 1-(4-Nitrophenyl)-2-thiourea, 98%
- N0995
- DB-018615
- N-(4-nitro phenyl)thiourea
- 1-(4-Nitrophenyl)-2-thiourea
- MDL： MFCD00007304
- Inchi： 1S/C7H7N3O2S/c8-7(13)9-5-1-3-6(4-2-5)10(11)12/h1-4H,(H3,8,9,13)
- InChI Key： BLYAANPIHFKKMQ-UHFFFAOYSA-N
- SMILES： S=C(N)NC1C=CC(=CC=1)[N+](=O)[O-]
- BRN： 2806574

Computed Properties

Exact Mass: 197.02600
Monoisotopic Mass: 197.026
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.7
Topological Polar Surface Area: 116

Experimental Properties

Density: 1.524
Melting Point: 206 °C (dec.) (lit.)
Boiling Point: 365.5°C at 760 mmHg
Flash Point: 174.9°C
Refractive Index: 1.759
PSA: 115.96000
LogP: 2.54680

1-(4-Nitrophenyl)-2-thiourea Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H301-H315-H319
Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
Hazardous Material transportation number：2811
WGK Germany：3
Hazard Category Code： 25
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
Safety Term：6.1
Packing Group：II
Risk Phrases：R25

1-(4-Nitrophenyl)-2-thiourea Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-(4-Nitrophenyl)-2-thiourea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	018922-1g	1-(4-Nitrophenyl)-2-thiourea	3696-22-8	>98.0%(HPLC)(N)	1g	￡24.00	2022-03-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	N0995-1G	(4-Nitrophenyl)thiourea	3696-22-8	>98.0%(HPLC)(N)	1g	¥805.00	2024-04-15
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N159328-5g	1-(4-Nitrophenyl)-2-thiourea	3696-22-8	98%	5g	¥729.90	2023-09-01
Ambeed	A775656-1g	1-(4-Nitrophenyl)thiourea	3696-22-8	98%	1g	$20.0	2025-02-28
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TRC	N926440-250mg	1-(4-Nitrophenyl)-2-thiourea	3696-22-8		250mg	$ 50.00	2022-06-03
TRC	N926440-500mg	1-(4-Nitrophenyl)-2-thiourea	3696-22-8		500mg	$ 65.00	2022-06-03
TRC	N926440-2.5g	1-(4-Nitrophenyl)-2-thiourea	3696-22-8		2.5g	$ 185.00	2022-06-03
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1-(4-Nitrophenyl)-2-thiourea Suppliers

Amadis Chemical Company Limited

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(CAS:3696-22-8)1-(4-Nitrophenyl)-2-thiourea

Order Number:A1024988

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 15:31

Price ($):175.0

Email:sales@amadischem.com

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